Cas no 76273-33-1 (N-methyl-1,2,4triazolo4,3-apyridin-3-amine)

• Product Name: N-methyl-1,2,4triazolo4,3-apyridin-3-amine
• CAS No: 76273-33-1
• MF: C₇H₈N₄
• MW: 148.16522026062
• MDL: MFCD09834907
• CID: 2674652
• PubChem ID: 55276479
• Update Time: 2025-07-21

N-methyl-1,2,4triazolo4,3-apyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-[1,2,4]triazolo[4,3-a]pyridin-3-amine
• AB52824
• N-methyl-1,2,4triazolo4,3-apyridin-3-amine

• MDL： MFCD09834907
• Inchi： 1S/C7H8N4/c1-8-7-10-9-6-4-2-3-5-11(6)7/h2-5H,1H3,(H,8,10)
• InChI Key： KAKHWQPJTJRXQT-UHFFFAOYSA-N
• SMILES： N12C=CC=CC1=NN=C2NC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Topological Polar Surface Area: 42.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on N-methyl-1,2,4triazolo4,3-apyridin-3-amine

Comprehensive Overview of N-methyl-1,2,4-triazolo[4,3-a]pyridin-3-amine (CAS No. 76273-33-1)

N-methyl-1,2,4-triazolo[4,3-a]pyridin-3-amine (CAS No. 76273-33-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the triazolopyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The methyl group substitution at the nitrogen position enhances its metabolic stability, making it a promising candidate for further studies.

In recent years, the demand for N-methyl-1,2,4-triazolo[4,3-a]pyridin-3-amine has surged, driven by its relevance in medicinal chemistry and material science. A growing body of literature highlights its role as a key intermediate in synthesizing novel therapeutic agents. For instance, its structural motif is frequently incorporated into molecules targeting central nervous system (CNS) disorders and inflammatory diseases. This aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects.

The compound's CAS No. 76273-33-1 is often searched in conjunction with terms like "synthesis methods," "biological activity," and "safety data," reflecting user interest in its practical applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize its purity and stability. Additionally, its solubility and thermal properties are critical parameters for formulation scientists working on drug delivery systems.

From an industrial perspective, N-methyl-1,2,4-triazolo[4,3-a]pyridin-3-amine is valued for its scalability in production. Manufacturers optimize routes like cyclocondensation reactions to achieve high yields while minimizing byproducts. Environmental considerations also play a role, with green chemistry principles being applied to reduce waste generation. These advancements address the increasing focus on sustainable chemical processes in the pharmaceutical sector.

Emerging studies suggest potential applications of this compound in agrochemicals, particularly as a scaffold for designing next-generation pesticides. Its ability to interact with specific enzymes in pests makes it a subject of interest for integrated pest management (IPM) strategies. This aligns with global efforts to develop eco-friendly alternatives to traditional pesticides, a topic frequently discussed in agricultural biotechnology forums.

In summary, N-methyl-1,2,4-triazolo[4,3-a]pyridin-3-amine (CAS No. 76273-33-1) represents a versatile compound with broad applicability across multiple industries. Its continued exploration underscores the importance of heterocyclic chemistry in addressing contemporary challenges in healthcare and agriculture. As research progresses, this compound is poised to remain a focal point for innovation in small-molecule drug development and beyond.